1-(4-butylphenyl)-N-(2-methoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide

• IUPAC Name: 1-(4-butylphenyl)-N-(2-methoxyphenyl)-5-methyltriazole-4-carboxamide
• InChI: InChI=1S/C21H24N4O2/c1-4-5-8-16-11-13-17(14-12-16)25-15(2)20(23-24-25)21(26)22-18-9-6-7-10-19(18)27-3/h6-7,9-14H,4-5,8H2,1-3H3,(H,22,26)
• InChI Key: QVTFSQSGGGTULB-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1=CC=C(C=C1)N2C(=C(N=N2)C(=O)NC3=CC=CC=C3OC)C
• Molecular Formula: C21H24N4O2
• DSSTOX Substance ID: DTXSID901138205
• Molecular Weight: 364.4 g/mol
• CAS RN: 904813-66-7

Description

Synthesis Analysis

The synthesis of compounds similar to "1-(4-butylphenyl)-N-(2-methoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide" typically involves multistep chemical reactions. These processes often start with the preparation of 1,2,3-triazole rings through click chemistry reactions, such as the copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC). The synthesis may further involve steps like N-alkylation, amide bond formation, and aromatic substitution to introduce various functional groups into the molecule (Das, Dey, & Pathak, 2019).

Molecular Structure Analysis

The molecular structure of compounds within this category is often confirmed using techniques such as NMR spectroscopy and X-ray crystallography. These methods provide detailed insights into the molecule's geometric parameters, confirming the presence of the 1,2,3-triazole ring and the spatial arrangement of the butylphenyl and methoxyphenyl groups. The structure is further characterized by intermolecular and intramolecular hydrogen bonding, which can influence the compound's physical properties and reactivity (Shen et al., 2013).

Chemical Reactions and Properties

1,2,3-Triazole derivatives are known for their versatile chemical reactivity, participating in various chemical transformations. These compounds can undergo reactions such as nucleophilic substitution, oxidation, and further cycloaddition reactions. The presence of functional groups like carboxamide allows for selective modifications, enabling the synthesis of a wide array of derivatives with tailored properties for specific applications.

Physical Properties Analysis

The physical properties of "this compound" and related compounds, such as melting point, solubility, and crystalline structure, are crucial for their practical applications. These properties are significantly influenced by the compound's molecular structure, particularly the arrangement of functional groups and the molecular conformation stabilized by hydrogen bonding (Pokhodylo, Slyvka, & Pavlyuk, 2020).

Mechanism of Action

The mechanism of action of a compound depends on its intended use. For example, if this compound is intended to be used as a drug, its mechanism of action would depend on the biological target it interacts with.

Future Directions

The future directions for this compound would depend on its intended use. If it’s a new compound, further studies would likely be needed to fully understand its properties and potential applications.